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Compound of Interest

Compound Name: Qianhucoumarin B

Cat. No.: B142705 Get Quote

CAS Number: 152615-14-0[1] IUPAC Name: [(9S,10S)-10-hydroxy-8,8-dimethyl-2-oxo-9,10-

dihydropyrano[2,3-f]chromen-9-yl] acetate[1]

This technical guide provides a comprehensive overview of Qianhucoumarin B, a natural

product of interest for researchers in drug discovery and development. Due to the limited

availability of specific experimental data for Qianhucoumarin B, this document summarizes

the known information and provides context based on the biological activities of structurally

related coumarins isolated from its natural source, Peucedanum praeruptorum.

Physicochemical Properties
Property Value Source

Molecular Formula C₁₆H₁₆O₆ PubChem

Molecular Weight 304.29 g/mol PubChem

XLogP3 1.4 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
6 PubChem
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While specific quantitative data on the biological activities of Qianhucoumarin B are scarce in

publicly available literature, the class of coumarins from Peucedanum praeruptorum has

demonstrated notable anti-inflammatory and neuroprotective properties. These activities are

often attributed to the modulation of key signaling pathways involved in cellular stress and

inflammation.

Anti-Inflammatory Activity
Coumarins isolated from Peucedanum praeruptorum have been shown to exhibit anti-

inflammatory effects. Although direct evidence for Qianhucoumarin B is limited, related

compounds from the same plant have been reported to inhibit the production of pro-

inflammatory mediators. A key mechanism implicated is the inhibition of the NF-κB (Nuclear

Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.

Hypothetical Anti-Inflammatory Signaling Pathway for Qianhucoumarin B

Based on the activity of similar coumarins, Qianhucoumarin B may inhibit the inflammatory

response by targeting the NF-κB pathway. The following diagram illustrates this proposed

mechanism.
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Hypothetical Anti-Inflammatory Signaling Pathway of Qianhucoumarin B
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Caption: Proposed mechanism of NF-κB inhibition by Qianhucoumarin B.
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Coumarins as a chemical class have been investigated for their neuroprotective potential. The

mechanisms of action are thought to involve the modulation of signaling pathways related to

neuronal survival and the inhibition of enzymes such as acetylcholinesterase (AChE), which is

a key target in the management of Alzheimer's disease. While no specific studies on the

neuroprotective effects of Qianhucoumarin B were identified, its structural similarity to other

bioactive coumarins suggests this as a promising area for future investigation.

Experimental Protocols
Detailed experimental protocols for Qianhucoumarin B are not readily available. However,

based on standard methodologies for assessing the anti-inflammatory and neuroprotective

activities of natural products, the following workflows can be proposed for future studies.

Workflow for Screening Anti-Inflammatory Activity
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Workflow for In Vitro Anti-Inflammatory Screening

RAW 264.7 Macrophage Culture

Pre-treat with Qianhucoumarin B

Stimulate with LPS (1 µg/mL)

Incubate for 24 hours

Measure Nitric Oxide (Griess Assay) Measure Cytokines (ELISA) Assess Cell Viability (MTT Assay)

Data Analysis (IC50 determination)
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Caption: A standard workflow for evaluating the anti-inflammatory potential of Qianhucoumarin
B.

Workflow for Screening Neuroprotective Activity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b142705?utm_src=pdf-body-img
https://www.benchchem.com/product/b142705?utm_src=pdf-body
https://www.benchchem.com/product/b142705?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for In Vitro Neuroprotective Screening

SH-SY5Y Neuronal Cell Culture

Pre-treat with Qianhucoumarin B

Induce Neurotoxicity (e.g., with H₂O₂ or Aβ)

Incubate for 24 hours

Assess Cell Viability (MTT Assay) Measure Acetylcholinesterase Activity

Data Analysis (EC50/IC50 determination)
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Caption: A standard workflow for assessing the neuroprotective potential of Qianhucoumarin
B.

Summary and Future Directions
Qianhucoumarin B is a pyranocoumarin with a defined chemical structure. While direct

evidence of its biological activity is currently limited, its presence in Peucedanum praeruptorum,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b142705?utm_src=pdf-body-img
https://www.benchchem.com/product/b142705?utm_src=pdf-body
https://www.benchchem.com/product/b142705?utm_src=pdf-body
https://www.benchchem.com/product/b142705?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


a plant with known medicinal properties, and its structural similarity to other bioactive

coumarins, suggest that it is a promising candidate for further pharmacological investigation.

Future research should focus on:

In vitro screening: To determine the specific IC50 or EC50 values of Qianhucoumarin B in

various anti-inflammatory and neuroprotective assays.

Mechanism of action studies: To elucidate the specific molecular targets and signaling

pathways modulated by Qianhucoumarin B.

In vivo studies: To evaluate the efficacy and safety of Qianhucoumarin B in animal models

of inflammatory and neurodegenerative diseases.

This technical guide serves as a foundational resource for researchers and scientists interested

in exploring the therapeutic potential of Qianhucoumarin B. The provided hypothetical

pathways and experimental workflows offer a roadmap for initiating such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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